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Buciclate
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Introduction

Testosterone buciclate, also known by its developmental code names 20 Aet-1 and CDB-
1781, is a synthetic, injectable anabolic-androgenic steroid (AAS) and a long-acting ester of
testosterone.[1] Developed collaboratively by the Contraceptive Development Branch of the
National Institute of Child Health and Human Development (NICHD) and the World Health
Organization (WHO), it was primarily investigated for its potential in androgen replacement
therapy and as a male contraceptive.[1] Although it showed promise in clinical trials, it was
never commercially marketed.[1] This technical guide provides a comprehensive overview of its
chemical structure, properties, and the methodologies used in its evaluation.

Chemical Structure and Properties

Testosterone buciclate is the C17f3 buciclate (4-butylcyclohexane-1-carboxylate) ester of the
naturally occurring androgen, testosterone.[1] The addition of this bulky, lipophilic ester group
significantly prolongs the release and activity of testosterone from the injection site.

Chemical Structure:
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e IUPAC Name: [(8R,9S,10R,13S,14S,17S)-10,13-dimethyl-3-oxo-
1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopentala]phenanthren-17-yl] 4-
butylcyclohexane-1-carboxylate[1]

e Chemical Formula: C3oH4603[2]
» Molecular Weight: 454.7 g/mol [2]
e CAS Number: 118931-19-4[2]

The structure of testosterone buciclate is depicted below:
leiChemical structure of testosterone buciclate

Physicochemical Properties

A summary of the known physicochemical properties of testosterone buciclate is presented in
the table below. It is important to note that specific experimental data for some properties, such
as melting and boiling points, are not readily available in the published literature. For
comparative purposes, data for the parent compound, testosterone, are also included where
available.
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Testosterone (Parent

Property Testosterone Buciclate
Compound)
Molecular Formula C30H4603 C19H2802
Molecular Weight 454.7 g/mol 288.43 g/mol
) ] White or slightly cream-white
Physical Form Solid[2] )
crystalline powder([3]
Melting Point Not available 155 °C[3]
Boiling Point Not available Not available
Insoluble in water; Freely
- Insoluble in water; Soluble in soluble in alcohol, chloroform,
Solubility i . .
vegetable oils[1] dioxane, ether, and soluble in
vegetable o0ils[3]
Predicted logP 79-85 3.32[3]

Experimental Protocols
Synthesis of Testosterone Buciclate

While a detailed, step-by-step protocol for the synthesis of testosterone buciclate is not
publicly available, a general method has been described. The synthesis involves the
esterification of testosterone with trans-4-butylcyclohexanecarboxylic acid chloride.[4]

General Synthetic Scheme:

» Preparation of trans-4-butylcyclohexanecarboxylic acid: This intermediate can be
synthesized from 4-butylbenzoic acid. One described method involves the Birch reduction of
4-butylbenzoic acid, followed by hydrolysis to yield a cis/trans mixture of 4-
butylcyclohexanecarboxylic acid. The desired trans-isomer is then isolated, for example,
through the formation of a crystalline inclusion complex with thiourea.[4]

» Formation of the Acid Chloride: The isolated trans-4-butylcyclohexanecarboxylic acid is then
treated with a chlorinating agent, such as thionyl chloride (SOCIz), in an appropriate solvent
like benzene to form the corresponding acyl chloride.[4]
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« Esterification of Testosterone: Finally, the trans-4-butylcyclohexanecarboxylic acid chloride is
condensed with testosterone. This reaction is typically carried out in the presence of a base,
such as pyridine, in a solvent like benzene to yield testosterone buciclate.[4]

Experimental Workflow for Synthesis:
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Preparation of Acyl Chloride

Birch Reduction Isomer Separation sociz
4-Butylbenzoic Acid cisltrans-4-Butylcyclohexanecarboxylic Acid trans-4-Butylcyclohexanecarboxylic Acid T cmuride|

Esterification

Testosterone Buciclate

Pyridine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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